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Compound of Interest

Compound Name: Paclitaxel C

Cat. No.: B15556868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Paclitaxel is a potent chemotherapeutic agent widely utilized in the treatment of various solid

tumors, including ovarian, breast, and lung cancers.[1] Its primary mechanism of action

involves the stabilization of microtubules, which are crucial for cell division.[2][3] By binding to

the β-tubulin subunit of microtubules, paclitaxel promotes their polymerization and prevents

their disassembly, leading to the formation of non-functional microtubule bundles.[3] This

disruption of microtubule dynamics interferes with mitotic spindle formation, causing cell cycle

arrest at the G2/M phase and ultimately inducing apoptosis, or programmed cell death.[2][4]

These application notes provide detailed protocols for evaluating the in vivo efficacy of

Paclitaxel using various animal models. The included methodologies cover model selection,

experimental procedures, and endpoint analysis to generate robust and reproducible data for

preclinical drug development.

Paclitaxel's Mechanism of Action
Paclitaxel's cytotoxic effects are primarily mediated through its interaction with the microtubule

network within cancer cells. This leads to a cascade of events culminating in apoptotic cell

death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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